Cas no 839-73-6 (9,10-Anthracenediol, 2-ethyl-)

9,10-Anthracenediol, 2-ethyl- structure
9,10-Anthracenediol, 2-ethyl- structure
Product Name:9,10-Anthracenediol, 2-ethyl-
CAS No:839-73-6
MF:C16H14O2
MW:238.281164646149
CID:668134
Update Time:2024-02-03

9,10-Anthracenediol, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 9,10-Anthracenediol, 2-ethyl-
    • 2-Ehtylanthrahydroquinone
    • 2-ethyl-9,10-anthrahydroquinone
    • 2-Ethyl-9,10-anthracenediol
    • 2-Ethylanthracene-9,10-diol
    • Inchi: 1S/C16H14O2/c1-2-10-7-8-13-14(9-10)16(18)12-6-4-3-5-11(12)15(13)17/h3-9,17-18H,2H2,1H3
    • InChI Key: JFWDRQJGRFPIIV-UHFFFAOYSA-N
    • SMILES: C1=C2C(C(O)=C3C(=C2O)C=CC=C3)=CC=C1CC

Computed Properties

  • Exact Mass: 238.099
  • Monoisotopic Mass: 238.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.271±0.06 g/cm3(Predicted)
  • Boiling Point: 484.6±25.0 °C(Predicted)
  • pka: 11.23±0.30(Predicted)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.